(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone

• IUPAC Name: (2-methylsulfanyl-4,5-dihydroimidazol-1-yl)-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C15H19N3O3S2/c1-22-15-16-8-11-18(15)14(19)12-4-6-13(7-5-12)23(20,21)17-9-2-3-10-17/h4-7H,2-3,8-11H2,1H3
• InChI Key: BLBGAQCVANDBRU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NCCN1C(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

This compound contains several functional groups including a methylthio group, an imidazole ring, a pyrrolidine ring, and a phenyl ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. The presence of the imidazole and pyrrolidine rings suggests that this compound could exist in multiple stereoisomers.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the methylthio group could undergo oxidation reactions, and the imidazole ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the polar sulfonyl group could increase the compound’s solubility in water.

Scientific Research Applications

Pharmacophore Space Exploration: The sp³-hybridization of the pyrrolidine ring allows efficient exploration of the pharmacophore space. .

Structure–Activity Relationship (SAR)

The SAR investigation of pyrrolidine derivatives reveals interesting trends:

Phenyl Substituents: The presence of phenyl substituents affects activity. .

Other Applications

While the primary focus is medicinal chemistry, pyrrolidine derivatives also find applications in other fields:

• Plant Hormones : Indole derivatives, including pyrrolidine-based compounds, play a role in plant hormone regulation. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds containing an imidazole ring, for example, are often involved in binding to metal ions in enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties are often determined through experimental testing.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Given the presence of the imidazole and pyrrolidine rings, this compound could have potential applications in medicinal chemistry.